1-(6-Fluoro-1H-benzo[d]imidazol-4-yl)ethanamine

• Molecular Formula: C9H10FN3
• Molecular Weight: 179.19 g/mol
• IUPAC Name: 1-(6-fluoro-1H-benzimidazol-4-yl)ethanamine
• InChI: InChI=1S/C9H10FN3/c1-5(11)7-2-6(10)3-8-9(7)13-4-12-8/h2-5H,11H2,1H3,(H,12,13)
• InChI Key: HOOGKBGCECGHDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C2C(=CC(=C1)F)NC=N2)N

Description

1-(6-Fluoro-1H-benzo[d]imidazol-4-yl)ethanamine is a useful research compound. Its molecular formula is C9H10FN3 and its molecular weight is 179.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(6-fluoro-1H-benzo[d]imidazol-4-yl)ethanone oxime (351 mg, 1.82 mmol), Zn powder (1.18 g, 18.2 mmol), and NH4Cl (973 mg, 18.2 mmol) in MeOH (50 mL) and HOAc (10 mL) was heated at 80° C. for 4 h. The reaction mixture was filtered and the filtrate concentrated in vacuo. To the residue was added NH4OH (50 mL), and the mixture was extracted with DCM (50 mL×3). The combined extracts were dried (MgSO4), filtered, and concentrated in vacuo. The crude mixture was purified by SiO2 chromatography eluting with DCM/MeOH/TEA (10:1:0.2) to afford 1-(6-fluoro-1H-benzo[d]imidazol-4-yl)ethanamine (121) as a yellow solid (318 mg, 97.7%). MS (ESI): m/z=180.1 [M+1]+.